Cas no 1610471-47-0 (5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride)

5-(Aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride is a chemically synthesized compound featuring a pyridine core functionalized with an aminomethyl group and a methylcarboxamide moiety, rendered as a hydrochloride salt for enhanced stability and solubility. This structure makes it a versatile intermediate in pharmaceutical and agrochemical research, particularly for the development of bioactive molecules. The hydrochloride form ensures improved handling and storage characteristics. Its reactive aminomethyl group allows for further derivatization, facilitating its use in coupling reactions or as a building block for heterocyclic compounds. The compound’s purity and well-defined properties make it suitable for applications requiring precise chemical modifications.
5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride structure
1610471-47-0 structure
Product Name:5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride
CAS No:1610471-47-0
MF:C8H12ClN3O
MW:201.653380393982
MDL:MFCD29907420
CID:5245479
PubChem ID:118377358
Update Time:2026-03-08

5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, 5-(aminomethyl)-N-methyl-, hydrochloride (1:1)
    • 5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride
    • MDL: MFCD29907420
    • Inchi: 1S/C8H11N3O.ClH/c1-10-8(12)7-3-2-6(4-9)5-11-7;/h2-3,5H,4,9H2,1H3,(H,10,12);1H
    • InChI Key: WRBCZWPGAYYUKX-UHFFFAOYSA-N
    • SMILES: C(C1N=CC(CN)=CC=1)(=O)NC.Cl

5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride Pricemore >>

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Additional information on 5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride

Recent Advances in the Study of 5-(Aminomethyl)-N-methylpyridine-2-carboxamide Hydrochloride (CAS: 1610471-47-0)

The compound 5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride (CAS: 1610471-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-2-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and metabolic pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use in drug formulations.

Pharmacological investigations have revealed that 5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for certain receptors implicated in neurodegenerative diseases, such as Parkinson's and Alzheimer's. For instance, a recent preclinical trial showed that the compound could effectively cross the blood-brain barrier and exhibit neuroprotective effects in animal models. These findings suggest its potential as a therapeutic agent for neurological disorders, although further studies are needed to confirm its efficacy and safety in humans.

In addition to its neurological applications, research has also explored the compound's role in metabolic regulation. A 2024 study published in Biochemical Pharmacology reported that 5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride could influence glucose metabolism by modulating key enzymatic pathways. This discovery opens new avenues for its use in treating metabolic disorders such as diabetes and obesity. The study's authors emphasized the need for more comprehensive metabolic profiling to fully understand the compound's mechanisms of action and potential side effects.

Despite these promising findings, challenges remain in the development of 5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride as a therapeutic agent. Issues such as bioavailability, long-term toxicity, and potential drug-drug interactions need to be addressed through rigorous clinical trials. Nevertheless, the compound's unique chemical properties and multifaceted biological activities make it a compelling candidate for further investigation. Future research directions may include structural modifications to enhance its pharmacological profile and the exploration of its applications in combination therapies.

In conclusion, 5-(aminomethyl)-N-methylpyridine-2-carboxamide hydrochloride (CAS: 1610471-47-0) represents a promising frontier in chemical biology and pharmaceutical research. Its diverse therapeutic potential, coupled with recent advancements in synthesis and pharmacological understanding, underscores its significance in the field. As research continues to unfold, this compound may well emerge as a key player in the treatment of neurological and metabolic disorders, offering new hope for patients worldwide.

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